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Compound of Interest

Compound Name: DL-Arabinose

Cat. No.: B043027 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is of utmost importance. This guide provides comprehensive information on the

personal protective equipment (PPE), operational procedures, and disposal plans for DL-
Arabinose. According to safety data sheets, DL-Arabinose is not classified as a hazardous

substance; however, adherence to prudent laboratory practices is essential as its toxicological

properties have not been fully investigated.[1][2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of DL-Arabinose is crucial for its safe

handling and storage.
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Property Value

Molecular Formula C₅H₁₀O₅

Molecular Weight 150.13 g/mol [3][4][5]

Appearance White to off-white crystalline powder[3][5]

Melting Point 152 - 164 °C (305.6 - 327.2 °F)[3]

Solubility Soluble in water[3]

Stability
Stable under normal temperatures and

pressures[3]

Incompatibilities Strong oxidizing agents[1][3]

Hazardous Decomposition
Carbon monoxide and carbon dioxide upon

heating to decomposition[1][3]

Operational Plan: Handling DL-Arabinose
A systematic approach to handling DL-Arabinose is vital to minimize exposure and maintain a

safe laboratory environment.

Engineering Controls:

Ventilation: Use in a well-ventilated area. If dust generation is likely, local exhaust ventilation

should be employed.[3][6]

Safety Equipment: Facilities should be equipped with an eyewash station and a safety

shower.[3]

Personal Protective Equipment (PPE):

The following table summarizes the recommended PPE for handling DL-Arabinose.
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Protection Type Recommended Equipment Rationale

Eye/Face Protection
Safety goggles with side

protection.[1]

To prevent eye contact which

may cause irritation.

Hand Protection

Chemical resistant gloves

(e.g., nitrile rubber) tested

according to EN 374.[1]

To prevent skin contact.

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Particulate filter device (EN

143), P1 filter, if dust is

generated.[1]

To prevent inhalation of dust

which may cause respiratory

tract irritation.

Handling Procedures:

Weighing and Transfer: Handle in a well-ventilated area to minimize dust formation. Avoid

creating dust clouds.[6]

Solution Preparation: When dissolving, slowly add the solid to the solvent to prevent

splashing.

Post-Handling: Thoroughly wash hands with soap and water after handling. Clean all

equipment and the work area to prevent cross-contamination.[3]

Disposal Plan
Proper disposal of DL-Arabinose and its containers is crucial to prevent environmental

contamination.

Waste Characterization: DL-Arabinose is not classified as hazardous waste.[3][7] However,

disposal must be in accordance with federal, state, and local environmental control

regulations.[3]

Solid Waste Disposal: Uncontaminated solid DL-Arabinose may be disposed of in the

regular trash in some jurisdictions, but it is best to consult with your institution's
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environmental health and safety (EHS) department for specific guidance.[7][8]

Liquid Waste Disposal: Aqueous solutions of DL-Arabinose may be suitable for drain

disposal with copious amounts of water, provided they are not contaminated with other

hazardous materials.[8][9] Always check with your local EHS for approval.

Container Disposal: Empty containers should be thoroughly rinsed with a suitable solvent

(e.g., water) before being recycled or disposed of as regular trash.[8][10][11] Ensure all

chemical labels are defaced or removed.[8]

Below is a logical workflow for the safe handling and disposal of DL-Arabinose.
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Start: Receive DL-Arabinose

Assess Hazards
(Review SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Gloves

Implement Engineering Controls
(Use in Ventilated Area)

Perform Handling Procedures
(Weighing, Solution Prep)

Decontaminate Work Area & Equipment

Dispose of Solid Waste
(Consult EHS)

Dispose of Liquid Waste
(Consult EHS)

Dispose of Empty Container
(Rinse and Deface)

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of DL-Arabinose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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